3-(4-cyanophenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)propanamide

• IUPAC Name: 3-(4-cyanophenyl)-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C21H23N3O2/c1-26-20-12-13-24(15-20)19-9-7-18(8-10-19)23-21(25)11-6-16-2-4-17(14-22)5-3-16/h2-5,7-10,20H,6,11-13,15H2,1H3,(H,23,25)
• InChI Key: NSUKDVBKKGBJHY-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2=CC=C(C=C2)NC(=O)CCC3=CC=C(C=C3)C#N
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

3-(4-cyanophenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)propanamide, commonly known as CPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPP is a synthetic compound that belongs to the class of amides and is widely used in research studies.

Scientific Research Applications

Pharmacological Profile

A study on the pharmacology of a related compound, R-96544, which shares structural similarities with 3-(4-cyanophenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)propanamide, revealed its potential as a novel 5-HT2A receptor antagonist. This compound showed a concentration-dependent inhibition of platelet aggregation induced by serotonin in various species, including humans, monkeys, cats, rabbits, rats, and mice. Its antiplatelet effects were observed to be more potent than those of other 5-HT2A receptor antagonists, suggesting potential applications in cardiovascular research and therapy (Ogawa et al., 2002).

Optical and Material Properties

Research on 3-aryl-2-cyano acrylamide derivatives, which are structurally related to 3-(4-cyanophenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)propanamide, has demonstrated unique optical properties due to their distinct stacking modes. These compounds exhibit mechanofluorochromic properties, with changes in luminescence upon physical modification, which could be relevant in the development of responsive materials and optical sensors (Song et al., 2015).

Antioxidant and Anticancer Activities

A study on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, a compound related to 3-(4-cyanophenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)propanamide, revealed significant antioxidant and anticancer activities. These derivatives were found to enhance macrophage cytotoxicity and stimulate host-mediated antibacterial defenses, suggesting potential for therapeutic applications in cancer treatment and immune modulation (Tumosienė et al., 2020).

Bioactive Constituents and Activities

In the study of natural products, compounds structurally similar to 3-(4-cyanophenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)propanamide have been isolated from various sources and evaluated for their bioactive properties. For instance, compounds isolated from the endophytic fungus Botryosphaeria dothidea have demonstrated antimicrobial, antioxidant, and cytotoxic activities, highlighting the potential of such compounds in the development of new pharmaceuticals and nutraceuticals (Xiao et al., 2014).